4-(Difluoromethoxy)benzoyl chloride
Overview
Description
4-(Difluoromethoxy)benzoyl chloride is a chemical compound with the empirical formula C8H5ClF2O2 . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular weight of this compound is 206.57 . The SMILES string representation is FC(F)Oc1ccc(cc1)C(Cl)=O , and the InChI representation is 1S/C8H5ClF2O2/c9-7(12)5-1-3-6(4-2-5)13-8(10)11/h1-4,8H .Physical and Chemical Properties Analysis
This compound is a solid substance . It is part of the Fluorinated Building Blocks category . The product is non-combustible .Scientific Research Applications
Polymer Synthesis and Modification
- Polyester Synthesis : Reddy et al. (1996) described the synthesis of new polyesters containing hexafluoro-2-propoxy groups, using a process that included the synthesis of 4-(2-hydroxyhexafluoro-2-propyl)benzoyl chloride (Reddy, Cassidy, Fitch, Lunceford, & David, 1996).
- Modification of Ethylene Acrylic Acid Film : Matche, Kulkarni, & Raj (2006) explored the incorporation of benzoyl chloride into an ethylene acrylic acid polymer matrix for antimicrobial activity, highlighting its utility in food preservation (Matche, Kulkarni, & Raj, 2006).
Organic Synthesis and Chemical Reactions
- Synthesis of Novel Compounds : Babin & Bennetau (2001) reported the synthesis of a new class of compounds, 2-alkylidene-benzo[1,3]dioxin-4-ones, through cyclisation of o-acyloxy benzoyl chlorides (Babin & Bennetau, 2001).
- Hyperbranched Polyester Synthesis : Kricheldorf, Bolender, & Wollheim (1999) demonstrated the synthesis of star-shaped hyperbranched polyesters using 3,5-Bis(trimethylsiloxy)benzoyl chloride (Kricheldorf, Bolender, & Wollheim, 1999).
Safety and Hazards
4-(Difluoromethoxy)benzoyl chloride is a combustible substance and may pose a slight fire hazard when exposed to heat or flame . It may react with metals to produce hydrogen, a highly flammable and explosive gas . Heating may cause expansion or decomposition leading to violent rupture of containers . It may emit acrid smoke and corrosive fumes .
Properties
IUPAC Name |
4-(difluoromethoxy)benzoyl chloride | |
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InChI |
InChI=1S/C8H5ClF2O2/c9-7(12)5-1-3-6(4-2-5)13-8(10)11/h1-4,8H | |
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InChI Key |
BRXHGTQXWFFHMM-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=CC=C1C(=O)Cl)OC(F)F | |
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Molecular Formula |
C8H5ClF2O2 | |
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DSSTOX Substance ID |
DTXSID20371749 | |
Record name | 4-(difluoromethoxy)benzoyl chloride | |
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Molecular Weight |
206.57 g/mol | |
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CAS No. |
57320-63-5 | |
Record name | 4-(Difluoromethoxy)benzoyl chloride | |
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Record name | 4-(difluoromethoxy)benzoyl chloride | |
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